2-(Hydroxymethyl)-6-(4-nitrophenoxy)oxane-3,4,5-triol
2-(Hydroxymethyl)-6-(4-nitrophenoxy)oxane-3,4,5-triol
4-nitrophenyl-beta-D-galactoside is a beta-D-galactopyranoside having a 4-nitrophenyl substituent at the anomeric position. It has a role as an affinity label. It is a beta-D-galactoside and a monosaccharide derivative.
Brand Name:
Vulcanchem
CAS No.:
3150-24-1
VCID:
VC0017913
InChI:
InChI=1S/C12H15NO8/c14-5-8-9(15)10(16)11(17)12(21-8)20-7-3-1-6(2-4-7)13(18)19/h1-4,8-12,14-17H,5H2
SMILES:
C1=CC(=CC=C1[N+](=O)[O-])OC2C(C(C(C(O2)CO)O)O)O
Molecular Formula:
C12H15NO8
Molecular Weight:
301.25 g/mol
2-(Hydroxymethyl)-6-(4-nitrophenoxy)oxane-3,4,5-triol
CAS No.: 3150-24-1
Reference Standards
VCID: VC0017913
Molecular Formula: C12H15NO8
Molecular Weight: 301.25 g/mol
CAS No. | 3150-24-1 |
---|---|
Product Name | 2-(Hydroxymethyl)-6-(4-nitrophenoxy)oxane-3,4,5-triol |
Molecular Formula | C12H15NO8 |
Molecular Weight | 301.25 g/mol |
IUPAC Name | 2-(hydroxymethyl)-6-(4-nitrophenoxy)oxane-3,4,5-triol |
Standard InChI | InChI=1S/C12H15NO8/c14-5-8-9(15)10(16)11(17)12(21-8)20-7-3-1-6(2-4-7)13(18)19/h1-4,8-12,14-17H,5H2 |
Standard InChIKey | IFBHRQDFSNCLOZ-YBXAARCKSA-N |
Isomeric SMILES | C1=CC(=CC=C1[N+](=O)[O-])O[C@H]2[C@@H]([C@H]([C@H]([C@H](O2)CO)O)O)O |
SMILES | C1=CC(=CC=C1[N+](=O)[O-])OC2C(C(C(C(O2)CO)O)O)O |
Canonical SMILES | C1=CC(=CC=C1[N+](=O)[O-])OC2C(C(C(C(O2)CO)O)O)O |
Melting Point | 188.75 °C |
Description | 4-nitrophenyl-beta-D-galactoside is a beta-D-galactopyranoside having a 4-nitrophenyl substituent at the anomeric position. It has a role as an affinity label. It is a beta-D-galactoside and a monosaccharide derivative. |
Synonyms | 4-nitrophenyl-alpha-galactoside 4-nitrophenylgalactoside 4-nitrophenylgalactoside, (alpha-D)-isomer p-nitrophenyl-alpha-D-galactopyranoside p-nitrophenyl-alpha-galactoside para-nitrophenyl-beta-D-galactoside PNPG |
PubChem Compound | 259380 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume